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Compound of Interest

Compound Name: 4-Methylumbelliferyl palmitate

Cat. No.: B131279

A Technical Guide to 4-Methylumbelliferyl
Palmitate

This document provides core technical data and a summary of the applications for 4-
Methylumbelliferyl palmitate, a key reagent in biomedical research and diagnostics. It is
intended for researchers, scientists, and professionals involved in drug development and
enzyme analysis.

Core Compound Data

4-Methylumbelliferyl palmitate is a fluorogenic substrate primarily used for the detection of
lipase activity. Its chemical and physical properties are summarized below.
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Property Value Citations
Molecular Formula C26H3804 [1112113114]
Molecular Weight 414.6 g/mol [1][2][5][6]

4-MUP; 4-MU Palmitate;
Alternate Names Palmitoyl 4- [11[3]

Methylumbelliferone

CAS Number 17695-48-6 [11[2][3]
Purity >97% [3]
Appearance Crystalline solid [1]

Application in Research: Fluorogenic Assay for
Lipase Activity

4-Methylumbelliferyl palmitate is widely employed as a fluorogenic substrate for measuring
the activity of lysosomal acid lipase (LAL) and other acid lipases.[1][3][4][6] The principle of its
use lies in an enzymatic reaction that releases a fluorescent product, enabling quantitative
analysis.

The compound itself is non-fluorescent. However, upon cleavage by a lipase, it yields palmitic
acid and 4-methylumbelliferone (4-MU).[1][4] The released 4-MU is a fluorescent moiety, and
its fluorescence intensity can be measured to determine the rate of the enzymatic reaction.
This method is noted for its high sensitivity.

The fluorescence of 4-MU is pH-dependent, with excitation maxima around 320-360 nm and an
emission maximum around 445-455 nm.[1][7] This assay is particularly significant in the
screening for diseases characterized by LAL deficiency, such as Wolman disease and
cholesteryl ester storage disease, where it can be used to assess enzyme activity in small
blood samples.[1][4]

Workflow: Enzymatic Cleavage and Fluorescence
Detection
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The following diagram illustrates the workflow for using 4-Methylumbelliferyl palmitate in a

typical fluorometric assay.

Assay Workflow
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Workflow of 4-MUP as a fluorogenic substrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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